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Compound of Interest

Compound Name: Mordant Blue 29

Cat. No.: B15547470

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic properties of
Mordant Blue 29 (also known as Chrome Azurol S), a triphenylmethane dye widely utilized in
analytical chemistry. This document details the dye's absorption characteristics, provides
experimental protocols for its spectroscopic analysis, and outlines its application in metal ion
detection.

Core Spectroscopic Properties

Mordant Blue 29 is a polybasic acid that can exist in various structural forms depending on the
pH of the solution, leading to changes in its color and absorption spectrum. Its pronounced
chelating properties, owing to the presence of carboxyl and hydroxyl donor groups, make it a
valuable reagent for the spectrophotometric determination of metal ions.[1]

Chemical Structure

The molecular structure of C.l. Mordant Blue 29 is presented below.
Molecular Formula: C23H13Cl2Naz09eS[2]
Molar Mass: 605.3 g/mol [2]

CAS Number: 1667-99-8[3]
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Quantitative Spectroscopic Data

The UV-Vis absorption characteristics of Mordant Blue 29 are highly dependent on the pH of
the solution. The molar absorptivity, a measure of how strongly the dye absorbs light at a
particular wavelength, is also a key parameter.

Property Value Conditions Reference
Molar Absorptivity (€) >11,000 L-mol~t.cm~t  Dried molecule [3]
Absorption Maximum _
425.0 - 435.0 nm pH 7.0 Buffer solution [4]
(Amax)
See table below for )
Aqueous solution [5]
pH dependence
Fluorescence Data not readily
Quantum Yield available in literature.

o Data not readily
Fluorescence Lifetime ) o
available in literature.

pH-Dependent Absorption Maxima

The absorption maximum (Amax) of Mordant Blue 29 shifts significantly with changes in pH,
corresponding to different ionic species of the dye in solution.

pH Range Dominant Species Amax (nm)
Strongly Acidic Hsin* ~480
Acidic Haln ~470
Weakly Acidic Hsln~ ~495
Neutral HzIn2- ~430
Alkaline Hin3- ~590
Strongly Alkaline In4= ~590
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Data extrapolated from graphical representations in Pytlakowska et al. (2013).[5]

Experimental Protocols

The following are detailed methodologies for the key experiments related to the spectroscopic
analysis of Mordant Blue 29.

UV-Vis Absorption Spectroscopy

This protocol outlines the procedure for obtaining the UV-Vis absorption spectrum of Mordant
Blue 29.

Objective: To determine the absorption maxima (Amax) of Mordant Blue 29 at different pH

values.
Materials:

Mordant Blue 29

» Deionized water

o Buffer solutions (pH 2, 4, 6, 7, 8, 10, 12)
e Spectrophotometer

e Quartz cuvettes (1 cm path length)

e Volumetric flasks

e Pipettes

Procedure:

o Stock Solution Preparation: Prepare a stock solution of Mordant Blue 29 (e.g., 1 x 1073 M)
by dissolving a precise amount of the dye in deionized water.

o Working Solution Preparation: Prepare a series of working solutions by diluting the stock
solution with the appropriate buffer to achieve a final concentration within the linear range of
the spectrophotometer (typically in the uM range).
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e Spectrophotometer Setup: Turn on the spectrophotometer and allow it to warm up. Set the
wavelength range for scanning (e.g., 300-700 nm).

e Blank Measurement: Fill a cuvette with the respective buffer solution to be used as a blank.
Place the cuvette in the spectrophotometer and record a baseline spectrum.

e Sample Measurement: Rinse the cuvette with the Mordant Blue 29 working solution. Fill the
cuvette with the working solution and place it in the spectrophotometer.

» Data Acquisition: Record the absorption spectrum of the sample.
e Analysis: Identify the wavelength of maximum absorbance (Amax) from the spectrum.

o Repeat: Repeat steps 4-7 for each pH value.

Spectrophotometric Determination of Aluminum

This protocol describes the use of Mordant Blue 29 for the quantitative determination of
aluminum ions in a sample.

Objective: To determine the concentration of aluminum in an aqueous sample.
Materials:

Mordant Blue 29 solution

» Standard aluminum solution (e.g., 1000 ppm)

o Acetate buffer (pH 5.0)

e Deionized water

e Spectrophotometer

e Volumetric flasks

o Pipettes

Procedure:
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» Preparation of Standard Solutions: Prepare a series of aluminum standard solutions of
known concentrations by diluting the stock solution with deionized water.

o Complex Formation: To a set of volumetric flasks, add a specific volume of each aluminum
standard solution (and the unknown sample to a separate flask). Add the acetate buffer to
maintain the pH at 5.0. Finally, add the Mordant Blue 29 solution. Dilute to the mark with
deionized water and mix well.

 Incubation: Allow the solutions to stand for a specified time to ensure complete complex
formation.

o Spectrophotometer Measurement: Set the spectrophotometer to the wavelength of maximum
absorbance for the Al-Mordant Blue 29 complex (typically around 550-600 nm, which should
be predetermined experimentally).

e Calibration Curve: Measure the absorbance of each standard solution. Plot a calibration
curve of absorbance versus aluminum concentration.

o Sample Analysis: Measure the absorbance of the unknown sample.

e Concentration Determination: Determine the concentration of aluminum in the unknown
sample by interpolating its absorbance on the calibration curve.

Mandatory Visualizations
Experimental Workflow for Aluminum Determination

The following diagram illustrates the general workflow for the spectrophotometric determination
of aluminum using Mordant Blue 29.
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Workflow for Spectrophotometric Aluminum Determination
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Caption: Workflow for Spectrophotometric Aluminum Determination.

Logical Relationship of Spectroscopic Analysis

This diagram shows the logical flow from sample preparation to data analysis in spectroscopic
measurements.
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Logical Flow of Spectroscopic Analysis
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Caption: Logical Flow of Spectroscopic Analysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com
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